7-(1-aminoethyl)-2-ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

• IUPAC Name: 7-(1-aminoethyl)-2-ethyl-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C12H16N2O2/c1-3-10-12(15)14-9-5-4-8(7(2)13)6-11(9)16-10/h4-7,10H,3,13H2,1-2H3,(H,14,15)
• InChI Key: VRQXDMHDNLLYPY-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)NC2=C(O1)C=C(C=C2)C(C)N
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• CAS RN: 1375208-96-0

Description

7-(1-aminoethyl)-2-ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one, otherwise known as 7-AE-2E-DHD-BX, is a novel synthetic compound with a variety of potential applications. It is a derivative of benzoxazin-3-one, a naturally occurring heterocyclic compound found in a variety of plants. 7-AE-2E-DHD-BX has been extensively studied in the laboratory and has been shown to have a variety of beneficial effects.

Scientific Research Applications

Plant Defence Metabolites and Antimicrobial Scaffolds

Benzoxazinoids, including the structural class to which the specified compound belongs, are pivotal in plant defense mechanisms against (micro)biological threats and in allelopathy. These compounds are notably produced by plants in the Poaceae family, such as maize and wheat, and play a critical role in their defense against pests and diseases. The antimicrobial potential of benzoxazinoids, particularly their efficacy as defense compounds, is significantly influenced by the N substituent on their structure. The 1,4-benzoxazin-3-one backbone of these compounds, analogous to the structure of "7-(1-aminoethyl)-2-ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one," has been identified as a promising scaffold for the design of new antimicrobial agents. Synthetic derivatives of this backbone have shown potent antimicrobial activity against various pathogens, including fungi and bacteria, suggesting its potential for the development of new antimicrobial compounds (de Bruijn, Gruppen, & Vincken, 2018).